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Introduction

S4, also known as Andarine or GTx-007, is an orally bioavailable, non-steroidal Selective
Androgen Receptor Modulator (SARM). [1]It was initially developed by GTX, Inc. for the
potential treatment of conditions such as muscle wasting, osteoporosis, and benign prostatic
hyperplasia (BPH). [1][2]As one of the earlier SARMSs to be developed, it showed promise in
preclinical studies for its ability to selectively stimulate anabolic activity in muscle and bone
tissue with reduced androgenic effects on other tissues like the prostate. [3][4][5] Andarine was
investigated as a lead compound, with bicalutamide, a non-steroidal antiandrogen, serving as a
basis for its development. [2]Despite promising preclinical data, the development of Andarine
was discontinued, and it did not proceed through published Phase | human clinical trials. [3]
[4]This was reportedly due to a lack of potency relative to newer SARMs like Ostarine (MK-
2866) and the occurrence of side effects, most notably vision disturbances. [3][4]

Mechanism of Action

Andarine functions as a partial agonist of the androgen receptor (AR). [2]Its tissue selectivity is
a key feature; it demonstrates full agonistic activity in muscle tissue and acts as a partial
agonist in the prostate. [4][6]This selective action allows it to promote anabolic effects in
muscle and bone while having a less pronounced impact on androgenic tissues. [5][7] The
binding affinity of Andarine to the androgen receptor has been demonstrated in vitro, with a
reported Ki of 7.5 nM. [4][6]Upon binding to the AR, Andarine initiates a cascade of events that
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lead to anabolic effects, including increased muscle mass and bone mineral density. [4]
[6]Unlike testosterone, Andarine does not appear to aromatize into estrogen. [6][8]

Signaling Pathway of S4 (Andarine)
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Caption: S4 (Andarine) Signaling Pathway.

Pharmacokinetics

Preclinical studies in rats have provided insights into the pharmacokinetic profile of Andarine. It
is rapidly absorbed after oral administration, with peak plasma concentrations occurring
between 48 and 84 minutes. [3][4][6]Andarine also exhibits high oral bioavailability, with studies
indicating a rate of approximately 95%. [5]The half-life of Andarine in rats has been reported to
be around 4 hours. [S]However, anecdotal reports from human users suggest a potentially
longer half-life, though this has not been substantiated by clinical data. [9]

Pharmacokinetic Parameter Value (in rats) Reference

Time to Peak Plasma .
. 48-84 minutes [31[4][6]
Concentration (Tmax)

Oral Bioavailability ~95% [5]

| Half-life (t1/2) | ~4 hours | [5]|
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Preclinical Efficacy

The efficacy of Andarine has been evaluated in several preclinical animal models, primarily
focusing on its anabolic effects on muscle and bone and its androgenic effects on the prostate.

Effects on Muscle and Bone

In a study involving castrated male rats, Andarine demonstrated the ability to restore muscle
mass. At a dose of 0.5 mg per day, it restored 101% of the levator ani muscle weight.
[2]Another study in orchidectomized rats showed that Andarine treatment improved muscle
strength and body composition. [7] Andarine has also shown beneficial effects on bone. In
ovariectomized female rats, a model for postmenopausal osteoporosis, Andarine treatment
maintained whole-body and trabecular bone mineral density, increased bone strength, and
prevented bone loss. [4][6][7]lts efficacy in bone retention was reported to be greater than that
of dihydrotestosterone (DHT). [4][6]

Effects on Prostate

A key aspect of Andarine's selectivity is its reduced impact on the prostate compared to
traditional androgens. In a study comparing S4 to testosterone propionate (TP), S4 selectively
increased prostate weight to 33.8% of the intact control, while TP non-selectively increased it to
121%. [4]In the same study, S4 increased levator ani muscle weight to 101% of the intact
control, compared to 104% for TP. [4]In intact male rats, a daily dose of 0.5 mg of Andarine
reduced prostate weight to 79.4%. [2]

) Levator Ani
Prostate Weight _
Muscle Weight
Study Model Treatment (% of Intact Reference
(% of Intact
Control)
Control)
S4 (0.5
Castrated Rats 32.5% 101% [2]
mgl/day)
Testosterone
Castrated Rats ] 121% 104% [4]
Propionate

| Intact Male Rats | S4 (0.5 mg/day) | 79.4% | Non-significant increase | [2]]
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Experimental Protocol: Study in Castrated Male Rats

A representative experimental protocol for evaluating the efficacy of Andarine in castrated male
rats would typically involve the following steps:

o Animal Model: Adult male rats are surgically castrated (orchidectomized) to eliminate
endogenous testosterone production. A control group of intact (non-castrated) rats is also
maintained.

e Acclimation: The animals are allowed to acclimate for a period, typically one to two weeks,
post-surgery.

o Treatment Groups: The castrated rats are divided into several groups: a vehicle control
group (receiving the delivery vehicle for the drug), and one or more Andarine treatment
groups at varying dosages. An intact control group receives the vehicle.

o Drug Administration: Andarine is administered orally on a daily basis for a specified duration,
for example, 4 to 12 weeks.

¢ Monitoring: Body weight and food intake are monitored regularly throughout the study.

o Endpoint Analysis: At the end of the treatment period, the animals are euthanized. The
levator ani muscle and the prostate gland are carefully dissected and weighed. Blood
samples may also be collected to measure hormone levels (e.g., LH, FSH).

o Data Analysis: The weights of the target tissues are compared between the different
treatment groups and the control groups. Statistical analysis is performed to determine the
significance of the observed effects.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Animal Model Selection
(e.g., Male Rats)

'

Surgical Castration
(Orchidectomy)

'

Acclimation Period

Randomization into
Treatment Groups

Daily Oral Administration
(Vehicle, S4)

Repeat for
Study Duration

In-life Monitoring
(Body Weight, etc.)

Endpoint: Euthanasia and
Tissue Collection

Data Analysis
(Tissue Weights, etc.)

Click to download full resolution via product page

Caption: A typical experimental workflow for preclinical evaluation of S4.
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Safety and Toxicology

While preclinical animal studies did not report significant adverse effects, a notable side effect
that emerged from anecdotal human use and reportedly contributed to the cessation of its
clinical development is vision impairment. [3][4]Users have reported symptoms such as a
yellow tint to their vision and difficulty adjusting to low-light conditions (night blindness). [3]This
is thought to be due to Andarine binding to androgen receptors in the eye. [3] Like other
SARMSs, Andarine can suppress natural testosterone production, which may lead to endocrine
disruption. [3]The degree of suppression is generally considered to be less than that caused by
traditional anabolic steroids. [4]Preclinical data suggests that Andarine exhibits only mild
suppression of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) at therapeutic
dosages. [4][6]

Conclusion

S4 (Andarine) is a selective androgen receptor modulator that has demonstrated significant
anabolic effects in muscle and bone with a greater degree of tissue selectivity compared to
traditional anabolic steroids in preclinical models. Its development was halted, likely due to a
combination of vision-related side effects and the emergence of more potent SARMs. Despite
its discontinued clinical development, Andarine remains a subject of interest in research
settings for its tissue-selective anabolic properties. Further investigation would be necessary to
fully characterize its efficacy and safety profile in humans. Andarine is not approved by the FDA
for human use and is listed as a prohibited substance by the World Anti-Doping Agency
(WADA).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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